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Compound of Interest

Compound Name: 4-Nitrobenzylamine

Cat. No.: B181301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-nitrobenzylamine, a

versatile chemical intermediate with applications in organic synthesis and medicinal chemistry.

This document details its chemical and physical properties, provides experimental protocols for

its synthesis and common reactions, and touches upon its biological significance.

Core Chemical and Physical Data
4-Nitrobenzylamine is commercially available primarily as its hydrochloride salt, which exhibits

greater stability. The following tables summarize the key quantitative data for both the free base

and its hydrochloride salt.

Table 1: Chemical Identifiers and Molecular Properties

Property 4-Nitrobenzylamine
4-Nitrobenzylamine
Hydrochloride

CAS Number 7409-30-5 18600-42-5[1]

Molecular Formula C₇H₈N₂O₂ C₇H₉ClN₂O₂

Molecular Weight 152.15 g/mol 188.61 g/mol [2]

Table 2: Physical and Chemical Properties
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Property 4-Nitrobenzylamine
4-Nitrobenzylamine
Hydrochloride

Appearance -
White to light yellow crystalline

solid/powder[3]

Melting Point - ~265 °C (decomposition)[4]

Solubility -

Soluble in water,

methanol:glacial acetic acid

(1:1) (25 mg/mL)[5], and acetic

acid (50 mg/mL)

Stability -

Stable under normal

conditions; incompatible with

strong acids, acid chlorides,

acid anhydrides, and oxidizing

agents[1][4]

Synthesis and Experimental Protocols
The synthesis of 4-nitrobenzylamine hydrochloride is most commonly achieved through the

reduction of a nitrile. The following is a detailed experimental protocol for its synthesis from p-

nitrobenzonitrile.

Protocol 1: Synthesis of 4-Nitrobenzylamine
Hydrochloride from p-Nitrobenzonitrile[3][8]
Materials:

p-Nitrobenzonitrile

Toluene

Tetramethyldisiloxane (TMDS) or Polymethylhydrosiloxane (PMHS)

Titanium(IV) isopropoxide (Ti(Oi-Pr)₄)

1 M Hydrochloric Acid (HCl)
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Pentane

Ethanol

Nitrogen gas supply

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve p-

nitrobenzonitrile (1.0 eq) in toluene.

Addition of Reagents: To the solution, add TMDS (1.0 eq) or PMHS (2.0 eq) followed by

Ti(Oi-Pr)₄ (1.0 eq).

Reaction: Heat the reaction mixture to 60 °C for 24 hours. The reaction progress can be

monitored by Thin Layer Chromatography (TLC) or ¹H NMR. The solution will gradually turn

from colorless to black.

Work-up: After the reaction is complete, cool the mixture to room temperature.

Acidification: Acidify the mixture with 1 M aqueous HCl (1.5 eq) to obtain a clear solution.

Isolation: Concentrate the crude product under reduced pressure. Filter the resulting solid

and wash thoroughly with pentane.

Purification: Dissolve the washed solid in ethanol and then concentrate the filtrate under

reduced pressure to yield the final product, 4-nitrobenzylamine hydrochloride.
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Synthesis Workflow

p-Nitrobenzonitrile in Toluene

Add TMDS/PMHS and Ti(Oi-Pr)₄

Heat at 60°C for 24h

Cool and Acidify with HCl

Concentrate and Filter

Dissolve in Ethanol and Concentrate

4-Nitrobenzylamine HCl

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-nitrobenzylamine hydrochloride.

Chemical Reactivity and Applications
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4-Nitrobenzylamine serves as a versatile building block in organic synthesis. Its primary

amine functionality allows for a variety of chemical transformations.

Common Reactions of the Amine Group
While specific protocols for 4-nitrobenzylamine are not extensively detailed in the provided

results, the reactivity of the closely related 4-isopropoxy-3-nitrobenzylamine provides a good

model for its expected chemical behavior. Common reactions include:

N-Acylation: The primary amine can be readily acylated using acylating agents like acetic

anhydride in the presence of a base to form the corresponding amide.

N-Alkylation: The amine can be alkylated using alkyl halides or through reductive amination

with aldehydes or ketones. Reductive amination is often preferred to control over-alkylation.

Formation of Schiff Bases: The amine can react with aldehydes and ketones to form imines

(Schiff bases), which can be further reduced to secondary amines.

Reactivity of 4-Nitrobenzylamine

N-Acylation

N-Alkylation

4-Nitrobenzylamine Acetic Anhydride, Base

Aldehyde/Ketone, Reducing Agent

N-acetyl-4-nitrobenzylamine

Secondary/Tertiary Amine

Click to download full resolution via product page

Caption: Common reactions involving the amine group of 4-nitrobenzylamine.
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Biological Significance and Applications in Drug
Discovery
4-Nitrobenzylamine and its derivatives are of interest to researchers in medicinal chemistry

and drug development.

Enzyme Interactions: Studies have investigated the interaction of p-nitrobenzylamine with

amine oxidases from human placenta and serum, as well as its effect on the active site of

monoamine oxidase B. This suggests its potential as a scaffold for developing enzyme

inhibitors.

Synthesis of Bioactive Molecules: It has been used in the preparation of 2-fluoro-6-(4-

nitrobenzylamino)purine, highlighting its role as an intermediate in the synthesis of purine

analogs, which are a well-established class of biologically active compounds.

Photocleavable Protecting Groups: The ortho-nitrobenzyl moiety, a structural isomer of 4-
nitrobenzylamine, is a widely used photolabile protecting group in chemical synthesis and

drug delivery. This allows for spatial and temporal control over the release of active

molecules upon UV irradiation. While 4-nitrobenzylamine itself is not a photocleavable

protecting group in the same manner, the chemistry of nitrobenzyl compounds is highly

relevant in this field.

Biological Relevance and Applications
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Caption: Role of 4-nitrobenzylamine in biological research and drug discovery.

Safety and Toxicology
4-Nitrobenzylamine hydrochloride is classified as an irritant.

Hazards: It is known to cause skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335)[6].

Precautions: Appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a dust mask, should be worn when handling this compound. It should be used

in a well-ventilated area.

This technical guide provides a foundational understanding of 4-nitrobenzylamine for

research and development purposes. For more detailed information, consulting the cited

literature and safety data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b181301#4-nitrobenzylamine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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